N-(4-fluorophenyl)-1-[3-(3-methoxyphenyl)propanoyl]-3-piperidinamine

• IUPAC Name: 1-[3-(4-fluoroanilino)piperidin-1-yl]-3-(3-methoxyphenyl)propan-1-one
• InChI: InChI=1S/C21H25FN2O2/c1-26-20-6-2-4-16(14-20)7-12-21(25)24-13-3-5-19(15-24)23-18-10-8-17(22)9-11-18/h2,4,6,8-11,14,19,23H,3,5,7,12-13,15H2,1H3
• InChI Key: FIISNXSZYLLENX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CCC(=O)N2CCCC(C2)NC3=CC=C(C=C3)F
• Molecular Formula: C21H25FN2O2
• Molecular Weight: 356.4 g/mol

Description

N-(4-fluorophenyl)-1-[3-(3-methoxyphenyl)propanoyl]-3-piperidinamine, also known as FP-3, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. FP-3 belongs to the class of piperidine derivatives, which have been extensively studied for their pharmacological properties.

Mechanism of Action

The exact mechanism of action of N-(4-fluorophenyl)-1-[3-(3-methoxyphenyl)propanoyl]-3-piperidinamine is not fully understood, but it is believed to act as a dopamine D2 receptor antagonist and a serotonin 5-HT1A receptor agonist. These actions are thought to contribute to its antipsychotic and antidepressant properties. This compound has also been shown to modulate the activity of various neurotransmitters such as glutamate, GABA, and acetylcholine, which may contribute to its cognitive-enhancing effects.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that plays a crucial role in neuronal survival and plasticity. This compound has also been shown to increase the levels of cAMP response element-binding protein (CREB), a transcription factor that is involved in the regulation of gene expression in the brain. Furthermore, this compound has been shown to decrease the levels of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-alpha (TNF-α), indicating its potential anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

N-(4-fluorophenyl)-1-[3-(3-methoxyphenyl)propanoyl]-3-piperidinamine has several advantages as a research tool. It is relatively easy to synthesize and has been shown to exhibit significant pharmacological properties in various animal models. However, there are also some limitations to its use in lab experiments. This compound is not yet approved for human use, and its safety and efficacy in humans have not been fully established. Furthermore, the exact mechanism of action of this compound is not fully understood, which may limit its use as a research tool.

Future Directions

There are several future directions for the research on N-(4-fluorophenyl)-1-[3-(3-methoxyphenyl)propanoyl]-3-piperidinamine. One potential direction is to investigate its potential as a therapeutic agent for the treatment of various neurological and psychiatric disorders such as schizophrenia, depression, and Alzheimer's disease. Another direction is to further elucidate its mechanism of action and its effects on various neurotransmitter systems in the brain. Furthermore, the development of more potent and selective analogs of this compound may lead to the discovery of novel therapeutic agents with improved efficacy and safety profiles.

Synthesis Methods

N-(4-fluorophenyl)-1-[3-(3-methoxyphenyl)propanoyl]-3-piperidinamine can be synthesized using a simple and efficient method. The synthesis involves the reaction of 4-fluoroaniline with 3-(3-methoxyphenyl)propanoic acid followed by the reduction of the resulting intermediate with sodium borohydride. The final compound is obtained after the reaction of the intermediate with piperidine in the presence of acetic acid. The purity and identity of the compound can be confirmed using various analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC.

Scientific Research Applications

N-(4-fluorophenyl)-1-[3-(3-methoxyphenyl)propanoyl]-3-piperidinamine has been extensively studied for its potential therapeutic applications. It has been shown to exhibit significant antipsychotic and antidepressant properties in various animal models. This compound has also been investigated for its potential as a cognitive enhancer, with promising results in improving learning and memory in animal models. Furthermore, this compound has been shown to have anti-inflammatory and neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.